Clorprenaline hydrochloride

Description

Clorprenaline hydrochloride is a synthetic sympathomimetic drug with bronchodilator activity, commonly used to manage respiratory conditions like asthma . Marketed in Japan under various brand names such as Asnormal, Bazarl, and Bronchon, it functions as a beta-2 adrenergic receptor agonist . Clorprenaline hydrochloride stimulates adenyl cyclase, increasing intracellular cyclic-3',5'-adenosine monophosphate (cAMP) levels, which relaxes bronchial smooth muscle, increasing airflow and preventing bronchospasms . This mechanism improves airway function in patients with bronchial asthma, bronchitis, and other respiratory diseases .

As a hydrochloride salt form of clorprenaline, it selectively binds to and activates beta-2 adrenergic receptors in bronchiolar smooth muscle . Its activity as a β2-adrenergic receptor agonist has also led to its investigation as a potential lean meat-boosting feed additive due to its ability to promote muscular mass growth and decrease fat accumulation in animals . Clorprenaline was first documented in scientific literature around 1956 .

Chemically, clorprenaline hydrochloride is also known as isoprophenamine and 1-(2-Chlorophenyl)-2-(isopropylamino)ethanol hydrochloride . It is structurally related to other beta-adrenergic agonists used as bronchodilators. For example, Clenbuterol is another beta2-adrenergic receptor agonist used as a bronchodilator, though it has different applications and side effects .

• CAS No.: 6933-90-0
• Product Name: Clorprenaline hydrochloride
• Molecular Formula: C11H17Cl2NO
• Molecular Weight: 250.16 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-2-(propan-2-ylamino)ethanol;hydrochloride
• Standard InChI: InChI=1S/C11H16ClNO.ClH/c1-8(2)13-7-11(14)9-5-3-4-6-10(9)12;/h3-6,8,11,13-14H,7H2,1-2H3;1H
• Standard InChIKey: CPCPUCRSKRHVAH-UHFFFAOYSA-N
• SMILES: CC(C)NCC(C1=CC=CC=C1Cl)O.Cl
• Canonical SMILES: CC(C)NCC(C1=CC=CC=C1Cl)O.Cl
• Synonyms: chlorprenaline; clorprenaline; clorprenaline hydrochloride; clorprenaline hydrochloride anhydrous; clorprenaline hydrochloride, (+-)-isomer; clorprenaline hydrochloride, monohydrate; clorprenaline, (+)-isomer; clorprenaline, (-)-isomer; isoprophenamine
• PubChem Compound: 23360
• Last Modified: Sep 12 2023